2-(3-Chloropyridin-4-yl)acetonitrile
Overview
Description
2-(3-Chloropyridin-4-yl)acetonitrile (2-CPN) is a versatile organic compound with a wide variety of applications in the fields of organic synthesis, pharmaceuticals, and materials science. It is a colorless, crystalline solid that is easily soluble in polar organic solvents such as methanol and ethanol. The compound has a molecular weight of 162.55 g/mol and is composed of a pyridine ring with a chlorine atom attached to the third carbon and a nitrile group attached to the fourth carbon. 2-CPN is a useful intermediate in the synthesis of a variety of heterocyclic compounds and has been used to synthesize several important drugs.
Scientific Research Applications
Pharmacology
2-(3-Chloropyridin-4-yl)acetonitrile: is a compound that has potential applications in the field of pharmacology. It can serve as a precursor in the synthesis of various pharmacologically active molecules. For instance, it may be used in the preparation of spirocyclic oxindole analogs, which have shown anti-tumor properties . This indicates its utility in the development of new chemotherapeutic agents.
Agriculture
In agriculture, 2-(3-Chloropyridin-4-yl)acetonitrile could be utilized in the synthesis of pesticides. The structure of this compound suggests that it could be effective in creating substances like chlorantraniliprole, an anthranilic diamide known for its control over lepidopteran pests, low mammalian toxicity, and favorable environmental profile .
properties
IUPAC Name |
2-(3-chloropyridin-4-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2/c8-7-5-10-4-2-6(7)1-3-9/h2,4-5H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOAXPBGCYGFNQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1CC#N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20700035 |
Source
|
| Record name | (3-Chloropyridin-4-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20700035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
485828-87-3 |
Source
|
| Record name | (3-Chloropyridin-4-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20700035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(3-chloropyridin-4-yl)acetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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